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Compound of Interest

Compound Name: 2,2-Dimethyl-3-pentanol

Cat. No.: B1582833 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethyl-3-pentanol
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 2,2-Dimethyl-3-pentanol in a laboratory setting. Adherence to these guidelines is

essential for ensuring the safety of all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
2,2-Dimethyl-3-pentanol is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1] It may also be harmful if inhaled or swallowed.[2] Therefore, stringent

safety measures and appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact which

can cause irritation.[1]

Skin and Body

A flame-retardant lab coat and

appropriate protective clothing.

[3][4]

Protects skin from accidental

contact and provides a barrier

against fire hazards.

Respiratory

Use only in a well-ventilated

area. A NIOSH-approved

respirator with an organic

vapor cartridge is required if

ventilation is inadequate or

when handling large quantities.

[5][6]

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][2]

Chemical Properties and Data
A summary of the key quantitative data for 2,2-Dimethyl-3-pentanol is provided below for easy

reference.

Property Value

Molecular Formula C₇H₁₆O[1]

Molecular Weight 116.20 g/mol [1]

Boiling Point 132 °C

Density 0.825 g/mL at 25 °C

Flash Point 38 °C (100.4 °F) - closed cup

Refractive Index n20/D 1.423
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Operational Plan for Safe Handling
A systematic approach to handling 2,2-Dimethyl-3-pentanol is critical to minimize risks. The

following workflow outlines the necessary steps from preparation to disposal.
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Safe Handling Workflow for 2,2-Dimethyl-3-pentanol

Preparation

Handling & Experimentation

Post-Experiment & Spill Response

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate PPE

Ground/bond container and receiving equipment

Use non-sparking tools

Dispense chemical away from ignition sources

Keep container tightly closed when not in use

Wash hands and exposed skin thoroughly

Decontaminate work area

Collect waste in a labeled, sealed container

In case of spill, remove ignition sources

Absorb spill with inert material

Dispose of waste via approved chemical waste program

Click to download full resolution via product page

Caption: Workflow for handling 2,2-Dimethyl-3-pentanol.
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Procedural Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure a chemical fume hood or other well-ventilated area is operational.[3][4]

Put on all required PPE as specified in the table above.

Handling:

To prevent static discharge, ground and bond all containers and receiving equipment.[3][4]

Use only non-sparking tools to avoid ignition sources.[4]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][4]

[7]

When not in use, ensure the container is tightly closed.[3][4][7]

Avoid breathing vapors and prevent contact with skin and eyes.

Storage:

Store the chemical in a cool, dry, and well-ventilated area designated for flammable

liquids.[3][8]

Keep containers tightly closed and away from incompatible substances.

Emergency and Disposal Plan
Spill Response:

In the event of a spill, immediately remove all sources of ignition.[3][5][7]

Evacuate non-essential personnel from the area.
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Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth.[3][5]

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[3][7]

Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic bag

for proper disposal.[5]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan:

All waste containing 2,2-Dimethyl-3-pentanol must be treated as hazardous waste.

Collect all waste in a clearly labeled, sealed, and appropriate container.

Dispose of the chemical waste through an approved waste disposal program, adhering to all

local, state, and federal regulations.[3] Do not dispose of it down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethyl-3-pentanol
https://nmu-mi.newlook.safecollegessds.com/document/repo/6c3a30e4-2ef1-4627-b425-d25441e215ab
https://pim-resources.coleparmer.com/sds/32180.pdf
https://www.fishersci.com/store/msds?partNumber=AC116510050&productDescription=2%2C2-DIMETHYL-3-PENTANOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20256
https://www.echemi.com/sds/24-dimethyl-3-pentanol-pid_Rock4247.html
https://www.fishersci.fi/store/msds?partNumber=11302716&productDescription%3D2%2C4-DIMETHYL-2-PENTANOL%2C+96%25%2C1G&countryCode=FI&language=en
https://www.chemos.de/import/data/msds/GB_en/584-02-1-A0025346-GB-en.pdf
https://www.benchchem.com/product/b1582833#personal-protective-equipment-for-handling-2-2-dimethyl-3-pentanol
https://www.benchchem.com/product/b1582833#personal-protective-equipment-for-handling-2-2-dimethyl-3-pentanol
https://www.benchchem.com/product/b1582833#personal-protective-equipment-for-handling-2-2-dimethyl-3-pentanol
https://www.benchchem.com/product/b1582833#personal-protective-equipment-for-handling-2-2-dimethyl-3-pentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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